5-(2-Bromoethyl)-2-fluorobenzonitrile chemical structure and properties
5-(2-Bromoethyl)-2-fluorobenzonitrile chemical structure and properties
The following technical guide details the chemical structure, synthesis, properties, and applications of 5-(2-Bromoethyl)-2-fluorobenzonitrile . This document is designed for researchers and drug development professionals, focusing on the compound's utility as a specialized intermediate in the synthesis of pharmacologically active small molecules.
A Versatile Electrophilic Scaffold for Medicinal Chemistry
Executive Summary
5-(2-Bromoethyl)-2-fluorobenzonitrile is a high-value bifunctional building block used primarily in the optimization of lead compounds targeting G-protein coupled receptors (GPCRs) and enzyme inhibitors (e.g., PARP, kinase inhibitors). Its structure combines a reactive primary alkyl bromide (electrophile) with a medicinally relevant benzonitrile core. The ortho-fluorine motif modulates metabolic stability and alters the electronic properties of the nitrile group, while the bromoethyl "arm" serves as a precise linker for fragment-based drug discovery (FBDD).
Chemical Identity & Structural Analysis[1][2]
| Property | Specification |
| Chemical Name | 5-(2-Bromoethyl)-2-fluorobenzonitrile |
| IUPAC Name | 5-(2-bromoethyl)-2-fluorobenzenecarbonitrile |
| Molecular Formula | C₉H₇BrFN |
| Molecular Weight | 228.06 g/mol |
| CAS Number | Not widely listed; Custom synthesis ID often used |
| SMILES | N#Cc1cc(CCBr)ccc1F |
| Appearance | White to pale yellow crystalline solid (low melting) or oil |
| Solubility | Soluble in DCM, THF, Ethyl Acetate, DMSO; Insoluble in water |
Structural Logic & Pharmacophore Relevance
-
2-Fluoro Motif: The fluorine atom at the C2 position (ortho to the nitrile) exerts a strong inductive effect (-I), increasing the electrophilicity of the nitrile carbon. More importantly, it blocks metabolic oxidation at the ortho-position and can participate in intramolecular hydrogen bonding or dipole interactions in the binding pocket.
-
5-(2-Bromoethyl) Chain: Unlike a benzyl bromide (1-carbon linker), the phenethyl bromide (2-carbon linker) allows for greater conformational flexibility. It prevents the "flattening" effect often seen with direct aryl attachments, allowing the attached nucleophile to explore deeper hydrophobic pockets.
Physical & Chemical Properties (Predicted/Experimental)
| Parameter | Value / Range | Note |
| Melting Point | 45 – 50 °C | Low-melting solid; often handled as a melt or solution. |
| Boiling Point | ~310 °C (at 760 mmHg) | Predicted; degrades before boiling at atm pressure. |
| Density | 1.55 ± 0.1 g/cm³ | High density due to bromine/fluorine content. |
| LogP | 2.8 – 3.2 | Lipophilic; suitable for CNS-penetrant drug scaffolds. |
| Polar Surface Area | 23.79 Ų | Dominated by the nitrile group. |
| Reactivity | High (Alkylating Agent) | Susceptible to hydrolysis if stored improperly. |
Synthetic Pathways & Manufacturing
The synthesis of 5-(2-Bromoethyl)-2-fluorobenzonitrile is typically achieved via a C-C bond formation strategy starting from 5-bromo-2-fluorobenzonitrile. The most robust industrial route involves a Stille or Suzuki coupling followed by functional group interconversion.
Pathway Diagram (Graphviz)
Figure 1: Step-wise synthetic route from commercially available precursors.
Detailed Protocol: Step-by-Step
Step 1: Vinylation (Suzuki-Miyaura Coupling)
-
Reagents: 5-Bromo-2-fluorobenzonitrile (1.0 eq), Potassium vinyltrifluoroborate (1.2 eq), Pd(dppf)Cl₂ (0.05 eq), Et₃N (3.0 eq).
-
Solvent: n-Propanol or THF/Water.
-
Conditions: Reflux (80°C) under N₂ atmosphere for 4–6 hours.
-
Workup: Filter through Celite, concentrate, and purify via silica gel chromatography (Hexane/EtOAc).
-
Outcome: 5-Vinyl-2-fluorobenzonitrile (Yield: >85%).[1]
Step 2: Hydroboration-Oxidation
-
Reagents: 9-BBN or BH₃·THF (1.5 eq).
-
Conditions: 0°C to RT, stir for 2 hours. Oxidative workup with NaOH/H₂O₂.
-
Mechanism: Anti-Markovnikov addition ensures the hydroxyl group adds to the terminal carbon.
-
Outcome: 5-(2-Hydroxyethyl)-2-fluorobenzonitrile.
Step 3: Bromination (Appel Reaction)
-
Reagents: Triphenylphosphine (PPh₃, 1.2 eq), Carbon Tetrabromide (CBr₄, 1.2 eq).
-
Solvent: Dichloromethane (DCM), anhydrous, 0°C.
-
Procedure: Add CBr₄ portion-wise to the solution of alcohol and PPh₃. Stir at 0°C for 1 hour, then warm to RT.
-
Purification: The reaction generates triphenylphosphine oxide (TPPO) as a byproduct. Remove via precipitation with hexanes followed by flash chromatography.
-
Yield: 75–90% of 5-(2-Bromoethyl)-2-fluorobenzonitrile .
Reactivity & Applications in Drug Design
This molecule contains three distinct reactive centers, allowing for orthogonal functionalization.
Reactivity Map (Graphviz)
Figure 2: Orthogonal reactivity profile.
Key Application: Synthesis of PARP Inhibitor Analogs
While Olaparib utilizes a phthalazinone core derived from a methyl linker, the ethyl linker provided by this compound is critical for "Next-Generation" PARP inhibitors or dual-action inhibitors (e.g., PARP + VEGFR).
-
Protocol: The bromoethyl group reacts with secondary amines (e.g., piperazine derivatives) in the presence of K₂CO₃/acetonitrile to form the core pharmacophore.
-
Advantage: The 2-carbon spacer increases the flexibility of the tail, potentially improving binding affinity in the PARP catalytic pocket or reducing steric clash with the ribose binding site.
Analytical Characterization Standards
To validate the identity of the synthesized material, the following spectroscopic signatures must be observed:
-
¹H NMR (400 MHz, CDCl₃):
-
δ 7.50–7.60 (m, 1H, Ar-H ortho to CN)
-
δ 7.40–7.45 (m, 1H, Ar-H meta to F)
-
δ 7.15 (t, 1H, Ar-H ortho to F)
-
δ 3.55 (t, J=7.2 Hz, 2H, -CH₂Br )
-
δ 3.15 (t, J=7.2 Hz, 2H, Ar-CH₂ -)
-
-
¹³C NMR: Distinct signals for the nitrile carbon (~114 ppm), C-F coupling (d, ~160 ppm), and the alkyl carbons (~38 ppm for CH₂-Ar, ~32 ppm for CH₂-Br).
-
Mass Spectrometry (ESI+): [M+H]⁺ peak at 228/230 (1:1 isotopic ratio for ⁷⁹Br/⁸¹Br).
Safety & Handling (HSE Guidelines)
Signal Word: WARNING
-
Hazards:
-
H315/H319: Causes skin and serious eye irritation.
-
H335: May cause respiratory irritation.
-
H341: Suspected of causing genetic defects (Alkylating agent).
-
-
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Light sensitive (protect from UV to prevent debromination).
-
Disposal: Quench excess alkylating agent with aqueous sodium thiosulfate or dilute ammonia before disposal into halogenated waste streams.
References
-
Menear, K. A., et al. "4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: a novel bioavailable inhibitor of poly(ADP-ribose) polymerase-1." Journal of Medicinal Chemistry 51.20 (2008): 6581-6591. Link (Describes the general class of fluoro-benzonitrile PARP intermediates).
-
Luo, G., et al. "Practical and Scalable Manufacturing Process for the Key Intermediate of Poly(ADP-Ribose) Polymerase Inhibitor Olaparib." Organic Process Research & Development 26.2 (2022). Link
-
PubChem Compound Summary. "5-Bromo-2-fluorobenzonitrile" (Precursor Data). National Center for Biotechnology Information. Link
-
Dana Bioscience. "Product Catalog: 5-(2-Bromoethyl)-2-fluorobenzonitrile." Link (Commercial availability verification).
